rac-(1r,4r)-4-(trifluoromethoxy)cyclohexan-1-amine hydrochloride, trans
Description
Rac-(1R,4R)-4-(trifluoromethoxy)cyclohexan-1-amine hydrochloride, trans (TFMCH) is an important chemical compound used in a variety of scientific research applications. It is an organic compound that is a derivative of cyclohexane and contains a trifluoromethoxy group attached to the cyclohexane ring. The compound has a molecular weight of 221.7 g/mol and has a melting point of 156-158 °C. TFMCH is a white, crystalline solid that is soluble in water and organic solvents.
Scientific Research Applications
Kinetic Resolution of Cyclic Alcohols : One study discusses the kinetic resolution of trans-2-(1-pyrazolyl)cyclohexan-1-ol using lipase B from Candida antarctica, where a similar racemic compound is acylated enantioselectively. This process results in enantiomerically pure alcohol, which forms a helical structure in the solid state (Barz, Herdtweck, & Thiel, 1996).
Synthesis and Properties of Metal Complexes : Another study focuses on the synthesis of metal complexes using bis-pyridyl-bis-amine ligands derived from a similar racemic compound. These complexes exhibit potential for dye removal from water, demonstrating their environmental applications (Wu & Chen, 2018).
Ring-Opening Polymerization : A research on the ring-opening polymerization of cyclohexene carbonate reveals the successful synthesis of Poly(cyclohexene carbonate) using a racemic compound similar to the one . This indicates potential applications in polymer chemistry and materials science (Guerin et al., 2014).
Synthesis of Radiopharmaceuticals : The synthesis of [3H2]-(R,R)-1,2-diaminocyclohexaneoxalatoplatinum(II), using a process involving a similar racemic compound, highlights the compound's relevance in the development of radiopharmaceuticals (Burgos & Ellames, 1998).
Thermal Stability of Flame Retardants : Research on the brominated flame retardant 1,2-dibromo-4-(1,2-dibromoethyl)cyclohexane, which shares structural similarities with the compound , discusses its thermal stability and environmental implications (Arsenault et al., 2008).
Environmental Contamination Studies : The detection of similar brominated flame retardants in Canadian Arctic beluga suggests applications of the compound in environmental monitoring and contamination studies (Tomy et al., 2008).
Molecular Structure Studies : A study on the molecular structure of a related cycloaliphatic compound contributes to the understanding of stereochemistry and molecular conformation, which is crucial in fields like medicinal chemistry and materials science (Caracelli et al., 1997).
Chiral Separation of Amino Acids : A study using a derivative of trans-1,2-diaminocyclohexane for chiral separation of amino acids demonstrates the compound's utility in analytical chemistry and pharmaceutical research (Kleidernigg & Lindner, 1998).
Enzymatic Resolution in Biotechnology : The enzymatic resolution of rac-1,1-dimethyl-1-sila-cyclohexan-2-ol by Candida cylindracea highlights the compound's potential in biotechnological applications, such as the production of enantiomerically pure substances (Fritsche et al., 1989).
Synthesis of Serotonin/Noradrenaline Reuptake Inhibitors : Research on the synthesis and pharmacological characterization of sila-venlafaxine, a silicon analogue of a compound structurally similar to the one , shows potential applications in drug discovery and development (Daiss et al., 2006).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1r,4r)-4-(trifluoromethoxy)cyclohexan-1-amine hydrochloride, trans involves the conversion of a cyclohexene derivative to the desired amine product through a series of reactions.", "Starting Materials": [ "Cyclohexene", "Trifluoromethanol", "Sodium hydride", "Ammonium chloride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Cyclohexene is reacted with trifluoromethanol in the presence of sodium hydride to form racemic 4-(trifluoromethoxy)cyclohexan-1-ol.", "Step 2: The alcohol is then treated with ammonium chloride and hydrochloric acid to form the corresponding amine hydrochloride salt.", "Step 3: The amine hydrochloride salt is then treated with sodium hydroxide to form the trans isomer of the desired product, rac-(1r,4r)-4-(trifluoromethoxy)cyclohexan-1-amine hydrochloride." ] } | |
CAS RN |
2376143-36-9 |
Molecular Formula |
C7H13ClF3NO |
Molecular Weight |
219.6 |
Purity |
95 |
Origin of Product |
United States |
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